2-(4-chloro-2-methylphenoxy)-N-[2-(2-methylphenyl)-1,3-benzoxazol-5-yl]acetamide

• IUPAC Name: 2-(4-chloro-2-methylphenoxy)-N-[2-(2-methylphenyl)-1,3-benzoxazol-5-yl]acetamide
• InChI: InChI=1S/C23H19ClN2O3/c1-14-5-3-4-6-18(14)23-26-19-12-17(8-10-21(19)29-23)25-22(27)13-28-20-9-7-16(24)11-15(20)2/h3-12H,13H2,1-2H3,(H,25,27)
• InChI Key: QTRZOGBPROUGMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC3=C(O2)C=CC(=C3)NC(=O)COC4=C(C=C(C=C4)Cl)C
• Molecular Formula: C23H19ClN2O3
• Molecular Weight: 406.9 g/mol

Description

2-(4-chloro-2-methylphenoxy)-N-[2-(2-methylphenyl)-1,3-benzoxazol-5-yl]acetamide, commonly known as CMBA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. CMBA is a member of the benzoxazole family of compounds and has been shown to exhibit a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of CMBA is not fully understood, but it is thought to involve the inhibition of certain enzymes and receptors. CMBA has been shown to selectively inhibit the activity of certain enzymes, including phosphodiesterases and protein kinases. It has also been shown to selectively bind to certain receptors, including the adenosine receptor and the dopamine receptor.
Biochemical and Physiological Effects
CMBA has been shown to exhibit a wide range of biochemical and physiological effects. In addition to its anti-tumor and neuroprotective effects, CMBA has been shown to exhibit anti-inflammatory effects, antioxidant effects, and anti-angiogenic effects. It has also been shown to modulate the activity of certain neurotransmitters, including dopamine and serotonin.

Advantages and Limitations for Lab Experiments

One of the major advantages of using CMBA in lab experiments is its selective inhibition of certain enzymes and receptors. This allows researchers to study the specific effects of these enzymes and receptors without interference from other compounds. However, one of the limitations of using CMBA in lab experiments is its potential toxicity. CMBA has been shown to exhibit cytotoxic effects in certain cell lines, and caution should be taken when handling and using the compound.

Future Directions

There are many potential future directions for research on CMBA. One area of interest is the development of CMBA derivatives with improved selectivity and efficacy. Another area of interest is the study of the potential applications of CMBA in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, the potential use of CMBA as a drug target for the treatment of cancer and other diseases is an area of active research. Overall, the potential applications of CMBA in scientific research are vast and varied, and further research is needed to fully understand the compound's mechanisms of action and potential therapeutic applications.

Synthesis Methods

CMBA can be synthesized using a variety of methods, including the reaction of 4-chloro-2-methylphenol with 2-amino-5-chlorobenzoic acid, followed by reaction with 2-methylphenylacetic acid and acetic anhydride. Other methods include the reaction of 2-amino-5-chlorobenzoic acid with 2-methylphenylacetic acid and 4-chloro-2-methylphenol, followed by reaction with acetic anhydride.

Scientific Research Applications

CMBA has been studied for its potential applications in a variety of scientific research areas, including cancer research, neurobiology, and pharmacology. In cancer research, CMBA has been shown to exhibit anti-tumor effects by inducing cell cycle arrest and apoptosis in cancer cells. In neurobiology, CMBA has been shown to have neuroprotective effects and has been studied for its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In pharmacology, CMBA has been studied for its potential applications as a drug target and has been shown to exhibit selective inhibition of certain enzymes and receptors.